Cas no 950596-58-4 (2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile)

2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile structure

950596-58-4 structure

Product Name:2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile

CAS No:950596-58-4

MF:C₁₃H₁₈N₂O₄

MW:266.293023586273

MDL:MFCD16619377

CID:69651

PubChem ID:23725560

Update Time:2024-10-25

2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile
- 2-Amino-4,5-bis-(2-methoxy-ethoxy)-benzonitrile
- 4-5-bis(2-methoxyethoxy)-2-aminobenzonitrile
- Carboprost
- BENZONITRILE, 2-AMINO-4,5-BIS(2-METHOXYETHOXY)-
- XCXKYIJVCWFCLF-UHFFFAOYSA-N
- AMX10163
- AB0043788
- AX8237198
- Z1739
- AM20090608
- ST24039914
- 596A584
- 2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile (ACI)
- Benzonitrile, 2-amino-4,5-bis(2-methoxyethoxy)-; 2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile
- AKOS015895490
- MFCD16619377
- SY028057
- 950596-58-4
- DTXSID70635828
- CM4L52HJC6
- SCHEMBL482053
- CS-0150174
- F19646
- J-514268
- DS-18424
- MDL： MFCD16619377
- Inchi： 1S/C13H18N2O4/c1-16-3-5-18-12-7-10(9-14)11(15)8-13(12)19-6-4-17-2/h7-8H,3-6,15H2,1-2H3
- InChI Key： XCXKYIJVCWFCLF-UHFFFAOYSA-N
- SMILES： N#CC1C(N)=CC(OCCOC)=C(OCCOC)C=1

Computed Properties

Exact Mass: 266.12665706g/mol
Monoisotopic Mass: 266.12665706g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 8
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 86.7
XLogP3: 1.2

Experimental Properties

Color/Form: No data avaiable
Density: 1.2±0.1 g/cm3
Melting Point: No data available
Boiling Point: 445.5±45.0°C at 760 mmHg
Flash Point: 223.2±28.7 °C
PSA: 86.73000
LogP: 1.77208
Vapor Pressure: No data available

2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile Security Information

Signal Word：warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB439584-1 g	2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile; .	950596-58-4		1g	€80.40	2023-07-18
abcr	AB439584-5 g	2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile; .	950596-58-4		5g	€117.60	2023-07-18
abcr	AB439584-10 g	2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile; .	950596-58-4		10g	€153.40	2023-07-18
abcr	AB439584-25 g	2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile; .	950596-58-4		25g	€232.30	2022-06-10
TRC	A898405-100mg	2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile	950596-58-4		100mg	$ 64.00	2023-04-19
TRC	A898405-250mg	2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile	950596-58-4		250mg	$ 69.00	2023-04-19
TRC	A898405-500mg	2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile	950596-58-4		500mg	$ 81.00	2023-04-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PB049-1g	2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile	950596-58-4	97%	1g	99.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PB049-250mg	2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile	950596-58-4	97%	250mg	46CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PB049-5g	2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile	950596-58-4	97%	5g	315.0CNY	2021-07-12

2-Amino-4,5-bis(2-methoxyethoxy)benzonitrile Production Method

Production Method 1

236750-65-5

950596-58-4

Reaction Conditions

1.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Dichloromethane , Ethyl acetate ; 2 h, reflux

Reference

: Optimization of synthesis for erlotinib

Zhang, Xiu-juan; Song, Jian, Zhongguo Yaowu Huaxue Zazhi, 2012, 22(4), 302-304

Production Method 2

236750-65-5

950596-58-4

Reaction Conditions

1.1 Reagents: Sodium dithionite Solvents: Water ; 2.5 h, 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 3 h, 70 °C; 70 °C → 20 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 10

Reference

: Convergent Approach for Commercial Synthesis of Gefitinib and Erlotinib

Chandregowda, Venkateshappa; Rao, Gudapati Venkateswara; Reddy, Goukanapalli Chandrasekara, Organic Process Research & Development, 2007, 11(5), 813-816

Production Method 3

236750-65-5

950596-58-4

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Carbon , Molybdenum dioxide Solvents: Ethyl acetate , Water ; rt; 7 h, rt

Reference

: Method and catalyst for preparing aniline compounds and use thereof

, United States, , ,

Production Method 4

236750-65-5

950596-58-4

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, rt
1.2 Reagents: Iron ; 1 h, rt

Reference

: Two new compounds and their application in preparing erlotinib

, China, , ,

Production Method 5

236750-65-5

950596-58-4

Reaction Conditions

1.1 Reagents: Iron chloride (FeCl3) , Hydrazine hydrate (1:1) Solvents: Ethanol ; reflux

Reference

: Synthesis method of erlotinib from 3,4-dihydroxybenzaldehyde

, China, , ,

Production Method 6

236750-65-5

950596-58-4

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; 10 min, rt
1.2 Reagents: Iron ; 30 min, 30 °C
1.3 Reagents: Water ; pH 7

Reference

: Method for preparing Erlotinib

, China, , ,

Production Method 7

236750-65-5

950596-58-4

Reaction Conditions

1.1 Reagents: Sodium dithionite Solvents: Water ; 25 - 30 °C; 30 °C → 55 °C; 1 - 2 h, 50 - 55 °C; 55 °C → 65 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 30 - 45 min, 60 - 65 °C; 65 °C → 15 °C
1.3 Reagents: Sodium hydroxide Solvents: Ethyl acetate , Water ; 30 min, 10 - 15 °C

Reference

: An improved process for the preparation of Erlotinib hydrochloride

, India, , ,

Production Method 8

950596-58-4

Reaction Conditions

Reference

: Process for the preparation of erlotinib

, China, , ,

Production Method 9

236750-65-5

950596-58-4

Reaction Conditions

1.1 Reagents: Sodium dithionite Solvents: Water ; 5 - 10 min, 20 - 30 °C; 20 - 30 °C; 50 - 55 °C; 1 h, 50 - 55 °C; 55 °C → 65 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 45 - 60 min, 60 - 65 °C; 30 min, 60 - 65 °C; 65 °C → 20 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 10 - 12, 25 - 30 °C
1.4 Solvents: Ethyl acetate ; 30 min, 25 - 30 °C

Reference

: Improved process for preparation of highly pure erlotinib hydrochloride

, India, , ,

Production Method 10

236750-65-5

950596-58-4

Reaction Conditions

1.1 Reagents: Iron Solvents: Water ; rt → 55 °C; 2 h, 50 - 55 °C; 55 °C → 70 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 70 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 10

Reference

: Process for preparing erlotinib hydrochloride

, China, , ,

Production Method 11

236750-65-5

950596-58-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 25 s, 1.5 MPa, 90 °C

Reference

: Method for preparation of intermediate of erlotinib with microchannel reactor

, China, , ,

Production Method 12

236750-65-5

950596-58-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Sodium dithionite Solvents: Water ; rt → 50 °C; 3 h, 50 °C; 50 °C → 65 °C; 30 min, 65 °C; 65 °C → 20 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 10

Reference

: An improved convergent approach for synthesis of erlotinib, a tyrosine kinase inhibitor, via a ring closure reaction of phenyl benzamidine intermediate

Asgari, Davoud; Aghanejad, Ayuob; Mojarrad, Javid Shahbazi, Bulletin of the Korean Chemical Society, 2011, 32(3), 909-914

Production Method 13

236750-65-5

950596-58-4

Reaction Conditions

1.1 Reagents: Sodium dithionite Solvents: Ethanol , Water ; 1 h, 50 °C; 30 min, 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 2 h, 70 - 80 °C; 80 °C → 25 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9 - 11, 25 °C

Reference

: Novel 4-arylaminoquinazoline derivatives with (E)-propen-1-yl moiety as potent EGFR inhibitors with enhanced antiproliferative activities against tumor cells

Chen, Li; Zhang, Yaling; Liu, Juan; Wang, Weijia; Li, Xiabing; et al, European Journal of Medicinal Chemistry, 2017, 138, 689-697

Production Method 14

236750-65-5

950596-58-4

Reaction Conditions

1.1 Reagents: Sodium dithionite Solvents: Ethanol ; 10 min, rt; 2 h, rt; 10 h, 60 °C

Reference

: Method for synthesizing 2-amino-4,5-bis(2-methoxy ethoxy)benzonitrile from 2-nitro-4,5-bis(2-methoxy ethoxy)benzonitrile and sodium hydrosulfite

, China, , ,

Production Method 15

236750-65-5

950596-58-4

Reaction Conditions

1.1 Reagents: 2-Amino-4,5-bis(2-methoxyethoxy)benzamide ; 2 h, 77 °C

Reference

: Microwave reaction improved heterocyclization of quinazolinone ring in synthesis of erlotinib analogs

Man, Jianghong; Qi, Jianbin; Jiang, Jie; Li, Sha, Journal of Pharmaceutical and Biomedical Sciences, 2020, 10(5), 99-105

Production Method 16

236750-65-5

950596-58-4

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; 10 min, rt
1.2 Reagents: Iron ; 2 h, rt; 0.5 h, 30 °C; pH 7

Reference

: A process for the synthesis of [6,7-bis-(2-methoxyethoxy)-quinazolin-4-yl]-(3-ethynylphenyl)amine hydrochloride

, India, , ,

Production Method 17

236750-65-5

950596-58-4

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; 10 min, rt
1.2 Reagents: Iron ; 2 h, rt; 0.5 h, 30 °C; pH 7

Reference

: A process for the synthesis of [6,7-bis(2-methoxyethoxy)quinazolin-4-yl]-(3-ethynylphenyl)amine hydrochloride (Erlotinib hydrochloride)

, India, , ,